Cas no 29342-05-0 (Ciclopirox)

Ciclopirox Properties

Names and Identifiers

• Ciclopirox
• 6-CYCLOHEXYL-1-HYDROXY-4-METHYL-1H-PYRIDIN-2-ONE
• CIELOPIROX
• 6-Cyclohexyl-1-hydroxy-4-methyl-2[1H]-pyridinone
• 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone
• 6-cyclohexyl-1-hydroxy-4-methylpyridin-2-one
• Ciclopirox Olamine
• HOE296b
• 1-Hydroxy-4-methyl-6-cyclohexyl-2-pyridone
• 6-cyclohexyl-1-hydroxy-4-methyl-1,2-dihydropyridin-2-one
• Batrafen
• Ciclopiroxum
• cyclopirox
• Loprox
• Mycoster
• Penlac
• Stieprox
• Terit
• 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridinone
• HOE 296b
• Ciclopiroxum [INN-Latin]
• 2(1H)-Pyridinone, 6-cyclohexyl-1-hydroxy-4-methyl-
• 6-cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one
• Ciclopirox (Penlac)
• Loprox (TN)
• 19W019ZDRJ
• SCKYRAXSEDYPSA-UHFFFAOYSA-N
• 2(1H)-Pyridone, 6-cyclohexyl-1-hydroxy-4-methyl-
• AK544043
• CICLOPIROX [USAN]
• SW196923-5
• 6-cyclohexyl-4-methyl-1-oxidanyl-pyridin-2-one
• 2-aminoethanol;6-cyclohexyl-1-hydroxy-4-methyl-2-pyridinone
• NS00010120
• AC-24195
• DTXCID2028193
• cid_38911
• Ciclopirox (USAN:USP:INN:BAN)
• BCP28530
• Ciclopirox gel
• Ciclopirox, >=98% (HPLC)
• HOE 296; HOE-296;Ciclopiroxum; Penlac
• NCGC00017112-06
• EINECS 249-577-2
• DTXSID9048564
• Penlac (TN)
• SMR001233223
• CICLOPIROX [EP MONOGRAPH]
• CHEBI:453011
• CICLOPIROX [VANDF]
• Loprox cream
• BSPBio_000581
• G01AX12
• Prestwick0_000541
• HMS3656I12
• CICLOPIROX [INN]
• W-106995
• NCGC00178850-02
• CICLOPIROX (USP-RS)
• SPBio_000252
• KBio3_001261
• BDBM66087
• AB00053438_10
• CICLOPIROX [MART.]
• BPBio1_000641
• 29342-05-0
• s2528
• 6-cyclohexyl-1-hydroxy-4-methyl-2-pyridinone
• D01AE14
• MFCD00599441
• AB00053438_11
• NCGC00178850-01
• A819878
• Ciclopirox, European Pharmacopoeia (EP) Reference Standard
• CICLOPIROX [USP-RS]
• CICLOPIROX [WHO-DD]
• CICLOPIROX [MI]
• 2-azanylethanol;6-cyclohexyl-4-methyl-1-oxidanyl-pyridin-2-one
• 2-aminoethanol;6-cyclohexyl-1-hydroxy-4-methyl-2-pyridone
• CCG-266632
• Q419468
• HOE-296b
• SBI-0206690.P002
• CICLOPIROX (EP MONOGRAPH)
• EN300-197928
• CNL8
• Prestwick3_000541
• D03488
• Spectrum2_000146
• BIDD:GT0080
• Spectrum4_000288
• 6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridinone #
• NCGC00017112-11
• 6-cyclohexyl-1-hydroxy-4-methyl-pyridin-2-one
• Prestwick1_000541
• AB00053438_09
• Ciclopirox, United States Pharmacopeia (USP) Reference Standard
• Spectrum5_000747
• Ciclopiroxum (INN-Latin)
• SCHEMBL34424
• KBioGR_000816
• CICLOPIROX [USP MONOGRAPH]
• MLS002153867
• GTPL11349
• DB01188
• CICLOPIROX (USP MONOGRAPH)
• KS-5085
• BRD-K13044802-213-09-0
• CICLOPIROX (MART.)
• CHEMBL1413
• BSPBio_002041
• FT-0602961
• Ciclopirox-Olamin
• HY-B0450
• NCGC00017112-05
• AB06517
• CICLOPIROX [ORANGE BOOK]
• (6-Cyclohexyl-1-hydroxy-4-methyl-2(1H)-pyridone)
• Loprox Gel
• SPBio_002502
• BRD-K13044802-213-04-1
• Z1509504366
• UNII-19W019ZDRJ
• Ciclopirox; 6-Cyclohexyl-1-hydroxy-4-methylpyridin-2(1H)-one
• AKOS015895717
• Ciclopirox Olamin
• Ciclopirox (USP/INN)
• NCGC00017112-08
• 6-Cyclohexyl-1-hydroxy-4-methyl-2-(1H)-pyridone
• Spectrum3_000351
• SR-05000001589-5
• Ciclodan
• 29342-05-0 (free)
• Prestwick2_000541
• Ciclopirox [USAN:USP:INN:BAN]
• NCGC00017112-04
• BRD-K13044802-001-03-2
• DB-047566
• BRD-K13044802-213-21-5
• BRD-K13044802-213-24-9
• GLXC-10499
• BRD-K13044802-213-25-6
• BRD-K13044802-001-02-4
• BRD-K13044802-213-20-7
• +Expand

• MDL： MFCD00599441
• InChIKey： SCKYRAXSEDYPSA-UHFFFAOYSA-N
• Inchi： 1S/C12H17NO2/c1-9-7-11(13(15)12(14)8-9)10-5-3-2-4-6-10/h7-8,10,15H,2-6H2,1H3
• SMILES： O([H])N1C(C([H])=C(C([H])([H])[H])C([H])=C1C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 207.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 207.125929
• Heavy Atom Count: 15
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 2.44170
• PSA: 42.23000
• Refractive Index: 1.582
• Boiling Point: 350°C at 760 mmHg
• Melting Point: 142-144°C
• Flash Point: 165.5 °C
• Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(482.46 mM;Need ultrasonic)
• Color/Form: White crystalline powder, odorless and bitter.
• Solubility: Soluble in methanol, ethanol or chloroform, slightly soluble in dimethylformamide or water, slightly soluble in ether
• Density: 1.193

Ciclopirox Security Information

• RTECS：QU5900000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S23; S26; S36; S45
• Packing Group：II
• Risk Phrases：R8; R35; R34; R20
• Dangerous goods sign： C O
• Hazardous Material transportation number：UN 3264 8/PG 3
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

Ciclopirox Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients